2-ethoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-ethoxybenzamide
• InChI: InChI=1S/C24H24N2O4S/c1-2-30-23-13-7-6-12-21(23)24(27)25-19-15-14-18-9-8-16-26(22(18)17-19)31(28,29)20-10-4-3-5-11-20/h3-7,10-15,17H,2,8-9,16H2,1H3,(H,25,27)
• InChI Key: JAQRWWDLPVWKHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CC=C4)C=C2
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol

Description

“2-ethoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray crystallography. The compound crystallizes in the monoclinic crystal class in the space group C2/c. The geometries around the S atom are distorted from a regular tetrahedron. The ethoxy group lies in the phenyl plane and can be oriented in the trans conformation.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the density is 1.2±0.1 g/cm³, boiling point is 466.3±45.0 °C at 760 mmHg, and the flash point is 235.8±28.7 °C. The compound has 5 H bond acceptors, 1 H bond donor, and 6 freely rotating bonds.

Scientific Research Applications

Antimycobacterial Activity

• The compound exhibits potent antimycobacterial activity against Mycobacterium tuberculosis H37Rv, with a minimal inhibitory concentration (MIC) value of 0.0716 μM. .

Structure Verification via X-ray Single-Crystal Analysis

• Researchers have employed X-ray single-crystal analysis to verify the structure of this sulfonyl hydrazone. .

Inhibition of Enoyl-ACP Reductase (InhA)

• The compound inhibits enoyl acyl carrier protein reductase (InhA), a crucial enzyme involved in mycobacterial fatty acid biosynthesis. .

Ex Vivo Antioxidant Activity

• The compound demonstrates antioxidant capabilities by reducing malondialdehyde (MDA) levels and increasing reduced glutathione (GSH). .

Toxicity Assessment

• Acute toxicity tests reveal that the compound has lower toxicity (LD50 values of 866 and 1224.7 mg/kg) compared to isoniazid, a commonly used antitubercular drug. .

Crystallography and Characterization

• .

Mechanism of Action

Target of Action

Similar n-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline have been studied for their antibacterial activity .

Mode of Action

aureus (MRSA) ATCC 43300 . The bactericidal activity is believed to be due to the generation of reactive oxygen species (ROS) in the bacterial strains treated with these compounds .

Biochemical Pathways

The generation of reactive oxygen species (ros) suggests that it may interfere with the bacterial oxidative stress response .

Pharmacokinetics

Similar n-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline were found to be very stable and slightly more soluble than other related compounds in most organic solvents compatible with microbiological assays .

Result of Action

The result of the compound’s action is bactericidal activity against certain strains of bacteria. Transmission electron microscopy revealed a disturbed membrane architecture in the bacterial strains treated with similar N-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline .

Action Environment

The stability of similar n-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline in various organic solvents suggests that they may be relatively stable under a variety of environmental conditions .